Cas no 190848-69-2 ([(1r,2r)-2-hydroxy-2-[(2r,3s)-3-hydroxy-6-oxo-2,3-dihydropyran-2-yl]-1-phenylethyl] (e)-3-phenylprop-2-enoate)
![[(1r,2r)-2-hydroxy-2-[(2r,3s)-3-hydroxy-6-oxo-2,3-dihydropyran-2-yl]-1-phenylethyl] (e)-3-phenylprop-2-enoate structure](https://www.kuujia.com/scimg/cas/190848-69-2x500.png)
190848-69-2 structure
Product name:[(1r,2r)-2-hydroxy-2-[(2r,3s)-3-hydroxy-6-oxo-2,3-dihydropyran-2-yl]-1-phenylethyl] (e)-3-phenylprop-2-enoate
[(1r,2r)-2-hydroxy-2-[(2r,3s)-3-hydroxy-6-oxo-2,3-dihydropyran-2-yl]-1-phenylethyl] (e)-3-phenylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
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- [(1r,2r)-2-hydroxy-2-[(2r,3s)-3-hydroxy-6-oxo-2,3-dihydropyran-2-yl]-1-phenylethyl] (e)-3-phenylprop-2-enoate
- AC1O5TEF
- CHEMBL1170578
- Howiinol A
- (1R,2R)-2-hydroxy-2-((2R,3S)-3-hydroxy-6-oxo-3,6-dihydro-2H-pyran-2-yl)-1-phenylethyl cinnamate
- (+)-howiionol A
- (+)-howiinol A
- AC1O5TEF; CHEMBL1170578; Howiinol A; (1R,2R)-2-hydroxy-2-((2R,3S)-3-hydroxy-6-oxo-3,6-dihydro-2H-pyran-2-yl)-1-phenylethyl cinnamate; (+)-howiionol A; (+)-howiinol A;
- D-xylo-Hept-2-enonic acid, 2,3-dideoxy-7-C-phenyl-, delta-lactone, 7-((2E)-3-phenyl-2-propenoate), (7R)-
- 190848-69-2
- GHM-10 cpd
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- Inchi: InChI=1S/C22H20O6/c23-17-12-14-19(25)28-22(17)20(26)21(16-9-5-2-6-10-16)27-18(24)13-11-15-7-3-1-4-8-15/h1-14,17,20-23,26H/b13-11+/t17-,20+,21+,22+/m0/s1
- InChI Key: HCJURVKKVSCZRL-VTWBULIDSA-N
- SMILES: C1=CC=C(C=C1)C=CC(=O)OC(C2=CC=CC=C2)C(C3C(C=CC(=O)O3)O)O
Computed Properties
- Exact Mass: 380.12598835g/mol
- Monoisotopic Mass: 380.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 93.1Ų
[(1r,2r)-2-hydroxy-2-[(2r,3s)-3-hydroxy-6-oxo-2,3-dihydropyran-2-yl]-1-phenylethyl] (e)-3-phenylprop-2-enoate Related Literature
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
190848-69-2 ([(1r,2r)-2-hydroxy-2-[(2r,3s)-3-hydroxy-6-oxo-2,3-dihydropyran-2-yl]-1-phenylethyl] (e)-3-phenylprop-2-enoate) Related Products
- 96405-62-8(Goniotriol)
- 136778-40-0(Goniodiol diacetate)
- 96422-53-6(2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)-)
- 96422-52-5(Goniodiol)
- 144429-71-0(2H-Pyran-2-one, 6-[2-(acetyloxy)-1-hydroxy-2-phenylethyl]-5,6-dihydro-,[6R*(1S*,2R*)]-)
- 2476465-11-7(5-Thiazolecarboxylic acid, 2-[3-(ethoxycarbonyl)-4-(2-methylpropoxy)phenyl]-4-methyl-)
- 77819-95-5(3-benzoyl-8-methoxy-2H-chromen-2-one)
- 2639425-58-2(3-Methyl-5-(trifluoromethyl)thiophen-2-amine)
- 1174132-74-1(3-Bromo-1H-pyrazole)
- 2227735-03-5((2S)-1-2-(propan-2-yloxy)phenylpropan-2-ol)
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